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Compound of Interest

Compound Name: 5,5-Dimethylhydantoin

Cat. No.: B190458

Technical Support Center: 5,5-
Dimethylhydantoin

This guide provides essential information for the safe handling and storage of 5,5-
Dimethylhydantoin, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 5,5-Dimethylhydantoin?

Al: 5,5-Dimethylhydantoin is generally not classified as a hazardous substance.[1][2]
However, it may cause mild irritation to the skin, eyes, and respiratory tract.[3] Ingestion may
lead to gastrointestinal irritation with symptoms like nausea, vomiting, and diarrhea.[3] A key
concern is the potential for dust explosion if fine dust accumulates.[1]

Q2: What personal protective equipment (PPE) is required when handling 5,5-
Dimethylhydantoin?

A2: It is recommended to wear safety glasses with side shields or goggles, protective gloves
(such as butyl rubber), and a lab coat or other suitable protective clothing.[3][4] In cases of
inadequate ventilation or when dust generation is likely, a NIOSH or European Standard EN
149 approved respirator should be used.[3]

Q3: What are the proper storage conditions for 5,5-Dimethylhydantoin?
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A3: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][5] Keep the
substance away from incompatible materials such as strong oxidizing agents, and sources of
heat or ignition.[2][3]

Q4: What should | do in case of a spill?

A4: For small spills, you can vacuum or sweep up the material and place it into a suitable
disposal container.[3] Ensure the area is well-ventilated. Avoid generating dust during cleanup.
For larger spills, it's important to prevent the substance from entering drains.

Q5: What is the appropriate first aid response to exposure?
AS5:

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[3]

o Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water.[1][3]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[3]

e Ingestion: Do NOT induce vomiting. If the person is conscious, have them rinse their mouth
with water and drink 2-4 cupfuls of water or milk.[3]

Q6: What materials are incompatible with 5,5-Dimethylhydantoin?

A6: 5,5-Dimethylhydantoin is incompatible with strong oxidizing agents.[2][3] It is also advised
to keep it away from highly acidic or alkaline materials to prevent exothermic reactions.[5]

Troubleshooting Guide
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Issue Possible Cause Solution

Ensure the container is tightly
sealed and stored in a dry
) ) location. If clumping occurs,
_ _ _ Improper storage in a humid _
Caking or clumping of the solid ) gently break up the material
environment. _
before use, ensuring adequate
ventilation and PPE to avoid

dust inhalation.

Handle the material slowly and

Dust generation during Pouring or transferring the carefully to minimize dust. Use
handling powder too quickly. a fume hood or local exhaust
ventilation.

Dispose of the discolored

o material according to
_ _ _ Contamination or exposure to _ _ _
Discoloration of the material ) ] regulations. Review handling
incompatible substances.
and storage procedures to

prevent future contamination.

Quantitative Data

Property Value Source
Melting Point 174 -180 °C [2][4]
Boiling Point 312.6 °C [4]
Water Solubility Soluble [2]
Molecular Formula C5H8N202 [2]
Molecular Weight 128.13 g/mol [2]

Experimental Protocols

General Handling Protocol:

» Before handling, ensure you have read and understood the Safety Data Sheet (SDS).
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o Work in a well-ventilated area, preferably in a fume hood, especially when dealing with the
powdered form.

o Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

e Weigh out the required amount of 5,5-Dimethylhydantoin carefully to minimize dust.

» After handling, wash hands thoroughly with soap and water.

o Clean all equipment and the work area to remove any residual dust.

Storage Protocol:

Keep the container tightly closed when not in use.

Store in a designated, clearly labeled area.

Ensure the storage area is cool, dry, and well-ventilated.

Store away from strong oxidizing agents and other incompatible materials.

Visualizations
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Safe Handling and Storage Workflow for 5,5-Dimethylhydantoin
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Caption: Workflow for safe handling and storage of 5,5-Dimethylhydantoin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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